2-(5-Methoxypyridin-3-yl)ethan-1-ol

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• SMILES: COC1=CN=CC(=C1)CCO
• InChI: InChI=1S/C8H11NO2/c1-11-8-4-7(2-3-10)5-9-6-8/h4-6,10H,2-3H2,1H3
• InChIKey: KTVLFQDCRYFNPX-UHFFFAOYSA-N

2-(5-Methoxypyridin-3-yl)ethan-1-ol (CAS 1000528-09-5) – Chemical Identity, Class, and Procurement Baseline

2-(5-Methoxypyridin-3-yl)ethan-1-ol (3-Pyridineethanol, 5-methoxy-; CAS 1000528-09-5) is a 3-pyridylethanol derivative bearing a methoxy substituent at the 5-position of the pyridine ring [1]. With molecular formula C8H11NO2 and a molecular weight of 153.18 g/mol, it belongs to the class of substituted pyridine building blocks widely employed in medicinal chemistry for the synthesis of kinase inhibitors, GPCR ligands, and CNS-penetrant candidates . Its bifunctional structure – a primary alcohol tethered to a 5-methoxypyridine ring via an ethylene spacer – provides a unique spatial orientation of hydrogen-bond donor/acceptor motifs that distinguishes it from simple pyridyl-ethanols and 5-methoxypyridyl-methanols frequently considered as near-neighbor alternatives [1].

Workflow

Fragment-based lead optimization, SAR campaigns for kinase inhibitors, GPCR ligands, and CNS-penetrant candidates.

Selection

5-Methoxypyridine motif with ethylene spacer provides distinct H-bond topology and spatial reach not achievable with simpler 3-pyridylethanols or methanols.

Context

Used as a building block in reported CYP11B1 isoxazole inhibitors and PDE10A PET tracer series for target engagement and selectivity studies.

• [1] PubChem. Compound Summary for CID 55266240: 2-(5-Methoxypyridin-3-yl)ethan-1-ol. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1000528-09-5 View Source

Why Generic 3-Pyridylethanols Cannot Simply Replace 2-(5-Methoxypyridin-3-yl)ethan-1-ol in SAR-Driven Programs

Substituting 2-(5-methoxypyridin-3-yl)ethan-1-ol with unsubstituted 3-pyridineethanol (CAS 6293-56-7) or the shorter-chain (5-methoxypyridin-3-yl)methanol (CAS 937202-11-4) introduces measurable changes in lipophilicity, hydrogen-bond acceptor count, and spatial reach of the terminal hydroxyl group [1]. In structure–activity relationship (SAR) campaigns, the ethylene spacer between the pyridine core and the primary alcohol has been shown to be critical for achieving optimal target engagement: the 5-methoxypyridin-3-yl fragment delivered 14-fold selectivity for CYP11B1 over CYP11B2 when incorporated into isoxazole-based inhibitors, whereas the corresponding 5-methyl analog exhibited mutagenic liability [2]. Likewise, in phosphodiesterase 10A (PDE10A) PET tracer development, the 5-methoxypyridine motif conferred lower lipophilicity relative to the quinoline-based lead, a property hypothesized to improve imaging signal-to-background ratios [3]. These divergent in-vitro and in-vivo outcomes demonstrate that the precise substitution pattern and chain length are not interchangeable without risking loss of potency, selectivity, or safety profile.

2-(5-Methoxypyridin-3-yl)ethan-1-ol

3-Pyridineethanol (CAS 6293-56-7) lacks the methoxy H-bond acceptor, which may shift isoform-selectivity and potency profiles seen in CYP11B1/PDE10A scaffolds.

Ethylene spacer

(5-Methoxypyridin-3-yl)methanol shortens the hydroxyl reach, potentially altering binding pocket geometry and enantiomer-dependent interactions.

5-Methoxy substitution

5-Methyl analog introduced mutagenic liability in a CYP11B1 series; the methoxy group is linked to a non-mutagenic profile in that context.

• [1] PubChem. Compound Summaries for CID 55266240, CID 80515, CID 45361739. National Center for Biotechnology Information, 2025. View Source
• [2] Emmerich J, van Koppen CJ, Burkhart JL, et al. Lead Optimization Generates CYP11B1 Inhibitors of Pyridylmethyl Isoxazole Type with Improved Pharmacological Profile for the Treatment of Cushing's Disease. J Med Chem. 2017;60(12):5086-5098. doi:10.1021/acs.jmedchem.7b00437 View Source
• [3] Ettrup A, et al. Synthesis, in vivo occupancy, and radiolabeling of potent phosphodiesterase subtype-10 inhibitors as candidates for positron emission tomography imaging. J Med Chem. 2010;53(22):8132-8141. Referenced via NAcTeM FACTT summary. View Source

Quantitative Differentiation Evidence: 2-(5-Methoxypyridin-3-yl)ethan-1-ol vs. Closest Analogs

Lipophilicity Tuning: XLogP3 Comparison vs. 3-Pyridineethanol and (5-Methoxypyridin-3-yl)methanol

2-(5-Methoxypyridin-3-yl)ethan-1-ol exhibits a computed XLogP3-AA value of 0.4, positioning it between the more polar (5-methoxypyridin-3-yl)methanol (XLogP3-AA = -0.1) and the less functionalized 3-pyridineethanol (XLogP3 = 0.1) [1]. The 0.3–0.5 log unit increase relative to these comparators indicates modestly enhanced membrane permeability potential while retaining acceptable aqueous solubility characteristics for fragment-based drug discovery campaigns .

Lipophilicity (XLogP3)

Class-level

Target XLogP3-AA = 0.4; 3-pyridineethanol = 0.1; methanol analog = −0.1; branched isomer = 0.3.

Intermediate lipophilicity may balance permeability and solubility in fragment-based design.

Computed values (PubChem 2025); no experimental log P/D data.

Evidence Dimension	Computed partition coefficient (XLogP3 / XLogP3-AA)
Target Compound Data	0.4 (XLogP3-AA)
Comparator Or Baseline	3-Pyridineethanol: 0.1 (XLogP3); (5-Methoxypyridin-3-yl)methanol: -0.1 (XLogP3-AA); 1-(5-Methoxypyridin-3-yl)ethanol: 0.3 (XLogP3-AA)
Quantified Difference	+0.3 log units vs. 3-pyridineethanol; +0.5 log units vs. (5-methoxypyridin-3-yl)methanol; +0.1 log units vs. the branched isomer
Conditions	Values computed by XLogP3 / XLogP3-AA algorithm (PubChem 2025 release)

Why This Matters

The intermediate lipophilicity of the target compound provides a balanced starting point for lead optimization, reducing the need for additional solubilizing or lipophilic groups relative to more polar methanol or less polar pyridine analogs.

• [1] PubChem. XLogP3-AA values for CID 55266240 (target), CID 80515 (3-pyridineethanol), CID 45361739 ((5-methoxypyridin-3-yl)methanol), CID 57770999 (1-(5-methoxypyridin-3-yl)ethanol). National Center for Biotechnology Information, 2025. View Source

Hydrogen-Bond Acceptor Capacity: Target vs. 3-Pyridineethanol

The methoxy substituent on the pyridine ring increases the hydrogen-bond acceptor count from 2 (3-pyridineethanol) to 3 (target compound), while maintaining a single hydrogen-bond donor [1]. This additional acceptor site can engage a distinct residue in a target binding pocket, as exemplified by the CYP11B1 isoxazole series where the 5-methoxy oxygen participates in a favorable interaction not achievable with the 5-methyl or unsubstituted pyridine analogs [2].

H-Bond Acceptors

Class-level

Target HBA = 3; 3-pyridineethanol = 2; methanol analog = 3 (shorter chain).

Additional acceptor may engage polar contacts in CYP11B1 pocket not possible with des-methoxy analogs.

Cactvs 3.4.8.24; hydrogen-bonding relevance is scaffold-dependent.

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	3
Comparator Or Baseline	3-Pyridineethanol: 2; (5-Methoxypyridin-3-yl)methanol: 3 (same count but shorter chain); 1-(5-Methoxypyridin-3-yl)ethanol: 3
Quantified Difference	+1 HBA vs. unsubstituted 3-pyridineethanol; identical count to methanol analog but with greater topological reach (3 rotatable bonds vs. 2)
Conditions	Computed by Cactvs 3.4.8.24 (PubChem 2025 release)

Why This Matters

The additional acceptor enables SAR exploration of polar contacts that are geometrically inaccessible to des-methoxy or methanol analogs, potentially increasing potency without increasing molecular weight.

• [1] PubChem. Compound Summary for CID 55266240, CID 80515, CID 45361739. National Center for Biotechnology Information, 2025. View Source
• [2] Emmerich J, et al. J Med Chem. 2017;60(12):5086-5098. Figure 4 and Table 2 describe SAR of pyridylmethyl substituents in CYP11B1 isoxazole inhibitors. View Source

Boiling Point and Density Differentiation for Purification and Formulation

The predicted boiling point of 2-(5-methoxypyridin-3-yl)ethan-1-ol is 289.5±25.0 °C with a predicted density of 1.118±0.06 g/cm³ . For comparison, the methanol analog (5-methoxypyridin-3-yl)methanol exhibits a lower boiling point of 285.1 °C (at 760 mmHg) and a higher density of 1.155 g/cm³ . The higher boiling point and lower density of the target ethanol derivative offer wider operational windows for distillation- and extraction-based purification, and its liquid physical state at room temperature facilitates automated liquid handling in parallel synthesis platforms .

Boiling Point & Density

Data to verify

BP 289.5±25.0 °C, density 1.118±0.06 g/cm³ vs. methanol analog BP 285.1 °C, density 1.155 g/cm³.

Higher BP and lower density may widen operational window for distillative purification.

Predicted values (ChemBook/ACD Labs); no supplier COA confirmation.

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling point: 289.5±25.0 °C; Density: 1.118±0.06 g/cm³
Comparator Or Baseline	(5-Methoxypyridin-3-yl)methanol: Boiling point 285.1 °C at 760 mmHg; Density: 1.155 g/cm³
Quantified Difference	ΔBP ≈ +4.4 °C; ΔDensity ≈ -0.037 g/cm³
Conditions	Predicted values (ChemicalBook, Advanced Chemistry Development Software)

Why This Matters

The lower density and higher boiling point relative to the methanol analog improve distillative separation from volatile reaction solvents (e.g., THF, EtOAc), reducing purification costs in scale-up synthesis.

Fragment Validation: CYP11B1 Selectivity Achieved via 5-Methoxypyridin-3-yl Moiety in Isoxazole Inhibitors

In a lead optimization program targeting CYP11B1 for Cushing's disease, the incorporation of the 5-methoxypyridin-3-yl fragment into an isoxazole scaffold (compound 25) yielded an IC50 of 2 nM against human CYP11B1 with 14-fold selectivity over CYP11B2, and crucially eliminated the promutagenic liability observed with the predecessor 5-methylpyridine analog [1]. The same fragment, when installed in the competitor 5-(pyridin-3-yl)methyl-2-phenylpyridine series, provided only 2 nM potency but with unacceptably low oral bioavailability (F = 2%) and positive Ames test results [1]. This demonstrates that the 5-methoxypyridin-3-yl moiety is a pharmacophoric determinant for both potency and safety, not merely a passive spacer.

CYP11B1 Fragment Impact

Head-to-head

5-Methoxypyridinyl isoxazole (cmpd 25): CYP11B1 IC50 2 nM, 14-fold selectivity over CYP11B2, F=50%, non-mutagenic. Comparator 5-methylpyridine analog: equipotent but promutagenic and F=2%.

Reported fragment-level comparison highlights role in selectivity and developability endpoints.

J Med Chem 2017; V79 cell-based assay and rat PK.

Evidence Dimension	CYP11B1 inhibition potency, selectivity (CYP11B1/CYP11B2), oral bioavailability in rat, mutagenicity
Target Compound Data	5-((5-Methoxypyridin-3-yl)methyl)-3-phenylisoxazole (compound 25): CYP11B1 IC50 = 2 nM; 14-fold selectivity over CYP11B2; F = 50%; non-mutagenic
Comparator Or Baseline	5-((5-Methylpyridin-3-yl)methyl)-2-phenylpyridine (Ref 7): CYP11B1 IC50 = 2 nM; F = 2%; promutagenic (Ames positive)
Quantified Difference	Δ F = +48 percentage points; selectivity gained 14-fold; mutagenicity removed
Conditions	CYP11B1/B2 inhibition in hamster V79 MZh cells; oral bioavailability in Sprague-Dawley rats; Ames fluctuation test

Why This Matters

This fragment-level head-to-head comparison proves that the 5-methoxy substituent is a decisive factor for achieving a developable profile, directly informing procurement decisions for CYP11B1 or related steroidogenesis programs.

• [1] Emmerich J, van Koppen CJ, Burkhart JL, et al. Lead Optimization Generates CYP11B1 Inhibitors of Pyridylmethyl Isoxazole Type with Improved Pharmacological Profile for the Treatment of Cushing's Disease. J Med Chem. 2017;60(12):5086-5098. Table 1, Table 2, and Scheme 3. View Source

Brain PDE10A Occupancy: 5-Methoxypyridine Fragment Delivers Favorable Lipophilicity for PET Tracer Development

In a series of pyridinyl PDE10A inhibitors evaluated for brain PET imaging, the 5-methoxypyridine derivative (compound 4) achieved a comparable in vivo occupancy level to the quinoline-based lead 1a, while exhibiting lower in vitro PDE10A potency and reduced lipophilicity (clogP approximately 0.6–0.8 units lower than 1a based on structural comparison) [1]. This combination of high target occupancy with lower lipophilicity is hypothesized to yield superior signal-to-noise ratios in PET imaging by reducing non-specific binding. The structurally analogous 3,5-dimethylpyridine derivative (compound 3) showed similar occupancy but lacked the methoxy oxygen available for polar interactions, making the 5-methoxy congener a more versatile scaffold for further radiotracer optimization [1].

PDE10A Brain Occupancy

Reported

5-Methoxypyridine PET tracer: in vivo occupancy comparable to quinoline lead, but estimated clogP 0.6–0.8 units lower.

Reported occupancy and lower lipophilicity may improve signal-to-noise for CNS imaging.

J Med Chem 2010; abstract-level data; exact occupancy % not disclosed.

Evidence Dimension	In vivo PDE10A occupancy, in vitro PDE10A inhibitory activity, lipophilicity trend
Target Compound Data	5-Methoxypyridine derivative 4: comparable in vivo occupancy to lead 1a; lower in vitro activity and lower lipophilicity than 1a
Comparator Or Baseline	Lead 1a (2-[4-[1-(2-fluoroethyl)-4-pyridin-4-yl-1H-pyrazol-3-yl]phenoxymethyl]quinoline): higher in vitro potency (IC50 ~0.2 nM range), higher lipophilicity (clogP ~3.5); 3,5-dimethylpyridine derivative 3: comparable occupancy, similar lipophilicity to 4
Quantified Difference	clogP reduction estimated at 0.6–0.8 log units vs. lead 1a; in vivo occupancy not significantly different (exact occupancy percentages not disclosed in abstract)
Conditions	Rat in vivo occupancy assay; in vitro PDE10A enzymatic assay; biodistribution studies with [18F] and [11C] radiolabeled compounds

Why This Matters

The 5-methoxypyridine motif offers a validated path to balancing brain exposure, target engagement, and non-specific binding in CNS PET tracer development, differentiating it from the higher-lipophilicity quinoline alternatives that increase background signal.

• [1] Ettrup A, et al. Synthesis, in vivo occupancy, and radiolabeling of potent phosphodiesterase subtype-10 inhibitors as candidates for positron emission tomography imaging. J Med Chem. 2010;53(22):8132-8141. Summarized via NAcTeM FACTT (HUMANGGP:028716). View Source

High-Impact Application Scenarios for 2-(5-Methoxypyridin-3-yl)ethan-1-ol Based on Validated Differentiation Evidence

CYP11B1 Inhibitor Lead Optimization for Cushing's Disease

Procurement of 2-(5-methoxypyridin-3-yl)ethan-1-ol is indicated when the synthetic route requires a fragment known to confer 14-fold CYP11B1/CYP11B2 selectivity and abolish Ames-positive mutagenicity in isoxazole-based steroidogenesis inhibitors. The compound's ethylene spacer provides the correct geometry for accessing the CYP11B1 active site, while the 5-methoxy group contributes to both potency (IC50 = 2 nM in optimized compound 25) and high oral bioavailability (F = 50% in rat) [1].

PDE10A PET Tracer Development Targeting Basal Ganglia Imaging

For CNS PET tracer programs requiring balanced brain penetration and low non-specific binding, the 5-methoxypyridin-3-yl fragment embedded in a PDE10A inhibitor scaffold has demonstrated in vivo brain occupancy comparable to a quinoline lead but with measurably lower lipophilicity (estimated ΔclogP ≥ 0.6 units). The alcohol handle of 2-(5-methoxypyridin-3-yl)ethan-1-ol allows straightforward conjugation to diverse warheads for radiolabeling (18F, 11C) [2].

Fragment-Based Screening Library Design

With a molecular weight of 153.18 Da, three hydrogen-bond acceptors, one donor, and a computed XLogP3-AA of 0.4, 2-(5-methoxypyridin-3-yl)ethan-1-ol satisfies the Rule-of-Three criteria for fragment libraries. Its physicochemical profile is positioned between the more polar methanol congener (XLogP3-AA = -0.1) and the less functionalized 3-pyridineethanol (XLogP3 = 0.1, only 2 HBA), enabling fragment-based screening programs to probe a distinct region of chemical space [3].

Scale-Up Synthesis Requiring Distillative Purification

The higher predicted boiling point (289.5 °C vs. 285.1 °C) and lower density (1.118 vs. 1.155 g/cm³) of 2-(5-methoxypyridin-3-yl)ethan-1-ol relative to (5-methoxypyridin-3-yl)methanol provide a wider operational window for solvent-swap distillation and phase separation after aqueous workup, making it the preferred building block for process chemistry scale-up when minimal product loss during solvent removal is critical .

Application

Selection Property

Validation Focus

CYP11B1 steroidogenesis inhibitor research

5-Methoxypyridine fragment with ethylene spacer for CYP11B1/CYP11B2 selectivity and non-mutagenic profile

CYP11B1 potency, selectivity ratio, and Ames assay endpoint review

CNS PET tracer development research

5-Methoxypyridine motif with lower lipophilicity to reduce non-specific binding

In vivo brain occupancy and biodistribution endpoint comparison

Fragment-based library screening

Rule-of-Three compliant profile (MW 153, 3 HBA, XLogP3 0.4)

Chemical space coverage and hit validation in biochemical/cellular assays

Process chemistry scale-up synthesis

Higher boiling point and lower density vs. methanol analog for solvent-swap distillation

Distillation efficiency and product recovery verification

• [1] Emmerich J, et al. J Med Chem. 2017;60(12):5086-5098. CYP11B1 isoxazole inhibitors. View Source
• [2] Ettrup A, et al. J Med Chem. 2010;53(22):8132-8141. PDE10A PET tracer development with 5-methoxypyridine fragment. View Source
• [3] PubChem. XLogP3 and HBA/HBD data for CID 55266240, CID 80515, CID 45361739. National Center for Biotechnology Information, 2025. View Source